(3-Chloro-1H-indol-4-yl)methanamine

• CAS RN: 1425932-82-6
• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• IUPAC Name: (3-chloro-1H-indol-4-yl)methanamine
• InChI: InChI=1S/C9H9ClN2/c10-7-5-12-8-3-1-2-6(4-11)9(7)8/h1-3,5,12H,4,11H2
• InChI Key: PNWLKGDPZFIROA-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1)NC=C2Cl)CN

Description

(3-Chloro-1H-indol-4-yl)methanamine is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloro-1H-indole-4-carbonitrile (630.0 mg, 3.57 mmol) in ammonia in MeOH (2M, 45 mL) was added Raney Ni (3.05 g) in water (2 mL). The reaction mixture was then hydrogenated under H2 balloon at 1 atm for 20 h. The reaction mixture was filtered through a pad of Celite®, and the pad was washed alternatively with MeOH (10 mL×3) and water (10 mL×3). Volatile solvents were removed from the filtrate. The remaining crude was extracted with EtOAc (3×75 mL). The combined organic layers were dried (Na2SO4), filtered, and concentrated in vacuo. Crystallization from ether/heptane afforded (3-chloro-1H-indol-4-yl)methanamine (133) as a white solid (633 mg, 98.2%). 1H NMR (400 MHz, DMSO) δ 11.33 (br s, 1H), 7.44 (s, 1H), 7.27 (d, J=8.0 Hz, 1H), 7.11-7.01 (m, 2H), 4.18 (s, 2H), 1.73 (br s, 2H).